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  4. 2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetr azabicyclo[4.3.0]nona-2,5,7-t
2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetr azabicyclo[4.3.0]nona-2,5,7-t 2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetr azabicyclo[4.3.0]nona-2,5,7-t
Brand Name: Vulcanchem
CAS No.: 168152-66-7
VCID: VC0071630
InChI: InChI=1S/C22H20N8O/c1-2-5-19-18(21(31)25-22-23-13-24-30(19)22)12-14-8-10-15(11-9-14)16-6-3-4-7-17(16)20-26-28-29-27-20/h3-4,6-11,13H,2,5,12H2,1H3,(H,23,24,25,31)(H,26,27,28,29)
SMILES: CCCC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Molecular Formula: C22H20N8O
Molecular Weight: 412.4 g/mol

2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetr azabicyclo[4.3.0]nona-2,5,7-t

CAS No.: 168152-66-7

Main Products

VCID: VC0071630

Molecular Formula: C22H20N8O

Molecular Weight: 412.4 g/mol

2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetr azabicyclo[4.3.0]nona-2,5,7-t - 168152-66-7

CAS No. 168152-66-7
Product Name 2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetr azabicyclo[4.3.0]nona-2,5,7-t
Molecular Formula C22H20N8O
Molecular Weight 412.4 g/mol
IUPAC Name 7-propyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one
Standard InChI InChI=1S/C22H20N8O/c1-2-5-19-18(21(31)25-22-23-13-24-30(19)22)12-14-8-10-15(11-9-14)16-6-3-4-7-17(16)20-26-28-29-27-20/h3-4,6-11,13H,2,5,12H2,1H3,(H,23,24,25,31)(H,26,27,28,29)
Standard InChIKey YACXFPISVIJJGE-UHFFFAOYSA-N
Isomeric SMILES CCCC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
SMILES CCCC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Canonical SMILES CCCC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
PubChem Compound 3074903
Last Modified Nov 09 2021
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